Cas no 2172596-97-1 (2,2,3-trifluoro-4,5-dimethylhexanoic acid)

• Product Name: 2,2,3-trifluoro-4,5-dimethylhexanoic acid
• CAS No: 2172596-97-1
• MF: C₈H₁₃F₃O₂
• MW: 198.182833433151
• CID: 6012159
• PubChem ID: 165736829
• Update Time: 2025-06-13

2,2,3-trifluoro-4,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2,3-trifluoro-4,5-dimethylhexanoic acid
• EN300-1629406
• 2172596-97-1

• Inchi： 1S/C8H13F3O2/c1-4(2)5(3)6(9)8(10,11)7(12)13/h4-6H,1-3H3,(H,12,13)
• InChI Key： AAILFBJBTZPLBB-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(F)F)C(C)C(C)C

Computed Properties

• Exact Mass: 198.08676414g/mol
• Monoisotopic Mass: 198.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2,3-trifluoro-4,5-dimethylhexanoic acid

Research Briefing on 2,2,3-Trifluoro-4,5-dimethylhexanoic Acid (CAS: 2172596-97-1) in Chemical Biology and Pharmaceutical Applications

2,2,3-Trifluoro-4,5-dimethylhexanoic acid (CAS: 2172596-97-1) is a fluorinated carboxylic acid derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural and physicochemical properties. This compound, characterized by its trifluoromethyl and dimethyl substituents, exhibits enhanced metabolic stability and lipophilicity, making it a promising candidate for drug design and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the context of enzyme inhibition and prodrug strategies.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2,2,3-trifluoro-4,5-dimethylhexanoic acid as a key intermediate in the synthesis of novel protease inhibitors. The researchers demonstrated that the fluorinated alkyl chain significantly improved binding affinity to target enzymes, likely due to favorable hydrophobic interactions and reduced susceptibility to oxidative metabolism. The study also highlighted the compound's compatibility with late-stage functionalization, enabling the rapid generation of diverse analogs for structure-activity relationship (SAR) studies.

In the field of metabolic disease therapeutics, a recent preprint (2024) from the University of Cambridge described the incorporation of 2,2,3-trifluoro-4,5-dimethylhexanoic acid into a series of PPARγ modulators. The fluorinated moiety was found to enhance nuclear receptor selectivity while minimizing off-target effects, addressing a longstanding challenge in thiazolidinedione-based therapies. Nuclear magnetic resonance (NMR) studies revealed that the compound's unique stereochemistry contributes to its distinct pharmacological profile.

From a chemical biology perspective, researchers at Scripps Research Institute have utilized 2172596-97-1 as a versatile probe for studying protein-ligand interactions. The fluorine atoms serve as sensitive NMR reporters, allowing for detailed characterization of binding dynamics in solution. This approach has been particularly valuable in fragment-based drug discovery campaigns targeting challenging protein targets such as protein-protein interfaces.

Manufacturing and scale-up considerations for 2,2,3-trifluoro-4,5-dimethylhexanoic acid were addressed in a 2023 Organic Process Research & Development publication, which described an optimized continuous-flow synthesis route with improved atom economy and reduced environmental impact compared to traditional batch methods. The authors reported a 78% overall yield at kilogram scale, with excellent control over regio- and stereochemistry.

Looking forward, the unique properties of 2172596-97-1 position it as a valuable tool for medicinal chemistry, particularly in the development of next-generation therapeutics with improved pharmacokinetic profiles. Ongoing research is exploring its application in targeted drug delivery systems, where its fluorine content may enable 19F-MRI tracking of drug distribution in vivo. As synthetic methodologies continue to advance, we anticipate expanded utilization of this building block across multiple therapeutic areas.